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Compound of Interest

Compound Name: Tris(4-bromophenyl)amine

Cat. No.: B153671 Get Quote

This guide provides essential safety protocols, operational procedures, and disposal plans for

the handling of Tris(4-bromophenyl)amine (CAS No. 4316-58-9). The following information is

intended for researchers, scientists, and professionals in drug development to ensure safe

laboratory practices.

I. Hazard Identification and Quantitative Data
Tris(4-bromophenyl)amine is classified as a hazardous substance. It is crucial to understand

its primary hazards to implement appropriate safety measures.

Primary Hazards:

Skin Irritation: Causes skin irritation.[1][2][3][4]

Eye Irritation: Causes serious eye irritation.[1][2][3][4]

Respiratory Irritation: May cause respiratory irritation.[1][3][4]

The following table summarizes key quantitative data for Tris(4-bromophenyl)amine.
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Property Value Source

Molecular Formula C₁₈H₁₂Br₃N [1][5]

Molecular Weight 482.01 g/mol [1]

Melting Point 141-143 °C [5]

Boiling Point 514.9 ± 45.0 °C at 760 mmHg [3][5]

Density 1.8 ± 0.1 g/cm³ [3][5]

II. Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is paramount to minimize exposure and ensure

safety.

1. Engineering Controls and Preparation:

Work in a well-ventilated area, preferably within a chemical fume hood.[2][4]

Ensure that an eyewash station and safety shower are readily accessible.[6]

Before handling, inspect all personal protective equipment for integrity.

2. Personal Protective Equipment (PPE):

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., PVC).[6]

Eye and Face Protection: Use safety glasses with side-shields or chemical safety goggles.[2]

[6][7]

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

exposure.[6]

Respiratory Protection: For operations that may generate dust, use a NIOSH/MSHA or

European Standard EN 149 approved respirator with a particulate filter (e.g., N95).[4]
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3. Handling the Chemical:

Avoid all personal contact, including inhalation of dust.[6]

Do not get the substance in eyes, on skin, or on clothing.[4]

Avoid the formation of dust and aerosols.[2]

Weigh and transfer the material in a manner that minimizes dust generation.

Keep the container tightly closed when not in use.[2][4]

4. Post-Handling Procedures:

Thoroughly wash hands and any exposed skin with soap and water after handling.[2][4]

Decontaminate the work surface and any equipment used.

Remove and properly store or dispose of contaminated PPE.[8]

III. Emergency and First Aid Measures
In the event of an exposure, immediate action is critical.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[2][4]

Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes

while removing contaminated clothing and shoes. If skin irritation occurs, get medical

advice/attention.[1][2][4]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. If symptoms persist, seek medical

attention.[2][4]

Ingestion: Do not induce vomiting. Rinse mouth with water. Never give anything by mouth to

an unconscious person. Seek immediate medical advice.[1]
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IV. Disposal Plan
Proper disposal of Tris(4-bromophenyl)amine and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Characterization:

This material may be considered hazardous waste. Consult local, state, and federal

regulations for proper classification.

2. Waste Collection and Storage:

Collect waste material in a suitable, labeled, and closed container.[2]

Store waste containers in a designated and secure area.

3. Disposal Method:

Dispose of contents and container in accordance with all local, state, and federal regulations.

[4]

Do not allow the product to enter drains.[2]

Consider using a licensed professional waste disposal service.

Experimental Workflow for Safe Handling of Tris(4-bromophenyl)amine
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Caption: Workflow for the safe handling of Tris(4-bromophenyl)amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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